Cas no 52600-52-9 (Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate)

• Product Name: Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate
• CAS No: 52600-52-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD00973776
• CID: 373810
• Update Time: 2025-11-01

Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate
• 3-Pyridinecarboxylicacid, 5-cyano-1,6-dihydro-2-methyl-6-oxo-, ethyl ester
• ethyl 5-cyano-2-methyl-6-oxo-1H-pyridine-3-carboxylate
• AC1MI3M7
• CHEMBL1275980
• CTK4J6160
• CTK6C4144
• Ethyl 5-cyano-6-hydroxy-2-methylnicotinate
• ethyl 5-cyano-6-hydroxy-2-methylpyridine-3-carboxylate
• Ethyl cdmop
• SureCN3227136

• MDL： MFCD00973776
• Inchi： 1S/C10H10N2O3/c1-3-15-10(14)8-4-7(5-11)9(13)12-6(8)2/h4H,3H2,1-2H3,(H,12,13)
• InChI Key： FCPREFULXHVXGA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C(NC=1C)=O)=O

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.069142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 0.4
• Topological Polar Surface Area: 79.2

Experimental Properties

• Density: 1.26
• Boiling Point: 371.6°Cat760mmHg
• Flash Point: 178.6°C
• Refractive Index: 1.536
• PSA: 79.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate

Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate (CAS No. 52600-52-9): A Comprehensive Overview

Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate (CAS No. 52600-52-9) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, belonging to the pyridine derivative family, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate consists of a pyridine ring substituted with various functional groups, including a cyano group at the 5-position and an ester group at the 3-position. This arrangement imparts distinct reactivity and biological activity, making it a valuable scaffold for synthesizing novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. The cyano group in Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate plays a crucial role in its interactions with biological targets. Studies have shown that cyano-substituted pyridines can act as potent inhibitors of various enzymes and receptors, which are implicated in numerous diseases.

One of the most compelling aspects of Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate is its versatility in drug design. Researchers have leveraged its structural framework to develop compounds with enhanced binding affinity and selectivity. For instance, modifications at the 2-methyl and 6-oxo positions have been found to modulate the pharmacokinetic properties of the molecule, improving its bioavailability and therapeutic efficacy.

The ester group at the 3-position of Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate provides an additional point of diversification for medicinal chemists. Ester functionalities are well-known for their ability to enhance solubility and metabolic stability, which are critical factors in drug development. By incorporating this moiety, researchers can fine-tune the pharmacological profile of their compounds to meet specific therapeutic needs.

Recent advancements in computational chemistry have further facilitated the exploration of Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxo-3-pyridinecarboxylate. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have not only accelerated the drug discovery process but also enabled the identification of novel lead compounds with improved pharmacological properties.

The synthesis of Ethyl 5-cyano-1,6-dihydro-2-methyl-6-oxyo-pyridinecarboxylate involves multi-step organic reactions that highlight its synthetic accessibility. The availability of efficient synthetic routes has made it a popular intermediate in pharmaceutical research. Researchers have developed streamlined protocols for its preparation, ensuring high yields and purity levels suitable for further chemical modifications.

In conclusion, Ethyl 5-cyano-octahydroacridine carboxylethylester represents a promising compound in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it an ideal candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing various medical challenges.